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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Chloroxylenol reference standard, a

critical component in the quality control and analytical testing of pharmaceutical and antiseptic

products. This document details the pharmacopeial specifications, analytical methodologies,

and mechanisms of action associated with Chloroxylenol, presented for the use of researchers,

scientists, and drug development professionals.

Introduction to Chloroxylenol Reference Standard
Chloroxylenol (4-chloro-3,5-dimethylphenol) is a potent antiseptic and disinfectant agent widely

used in antibacterial soaps, wound-cleansing applications, and household disinfectants.[1][2] A

Chloroxylenol reference standard is a highly purified chemical substance of known identity and

purity, intended for use in official quality control tests and assays as specified in pharmacopeial

monographs, such as those from the United States Pharmacopeia (USP), British

Pharmacopoeia (BP), and European Pharmacopoeia (EP).[3][4] Its primary purpose is to serve

as a basis for comparison for determining the strength, quality, purity, and identity of a

Chloroxylenol drug substance or drug product.

The use of a reference standard ensures the accuracy and reliability of analytical results, which

is fundamental for regulatory compliance and ensuring the safety and efficacy of the final

product. According to the USP, Chloroxylenol must contain not less than 98.5% of C₈H₉ClO.[5]

[6][7]
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Physicochemical Properties and Specifications
The fundamental properties of Chloroxylenol are summarized below. These specifications are

critical for its proper identification and handling in a laboratory setting.

Property Value References

Chemical Name 4-Chloro-3,5-dimethylphenol

Synonyms p-Chloro-m-xylenol, PCMX [2]

CAS Number 88-04-0 [3]

Molecular Formula C₈H₉ClO [5]

Molecular Weight 156.61 g/mol [3]

Melting Point 114-116 °C [3]

Appearance Crystalline powder

Pharmacopeial Standards and Impurity Limits
Pharmacopeias provide detailed monographs that outline the required quality standards for

active pharmaceutical ingredients. The table below summarizes key specifications for

Chloroxylenol according to the United States Pharmacopeia (USP).

Parameter Specification Limit References

Assay (Purity)
Not less than 98.5% of

C₈H₉ClO
[6][8]

Water Content Not more than 0.5% [5][9]

Residue on Ignition Not more than 0.1% [5][8][9]

Iron Not more than 0.01% [9]

Organic Impurities

3,5-Dimethylphenol Not more than 0.2% [10]

Total Impurities Not more than 1.5% [10]
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Analytical Methodologies and Experimental
Protocols
Accurate quantification and identification of Chloroxylenol require precise analytical methods.

The protocols detailed below are based on USP monograph guidelines.[1][8]

This method is used to determine the purity of Chloroxylenol.

A. Solutions Preparation:

Internal Standard Solution: Prepare a solution of 4 mg/mL of USP Parachlorophenol RS in

toluene.[8]

Standard Solution: Accurately weigh about 10 mg of USP Chloroxylenol RS into a 10.0-mL

volumetric flask. Add 2.0 mL of the Internal Standard Solution and dilute with toluene to

volume to obtain a concentration of about 1 mg/mL.[8]

Sample Solution: Prepare in the same manner as the Standard Solution, using 10 mg of the

Chloroxylenol sample.[8]

B. Chromatographic System:

Mode: Gas Chromatography (GC)[8]

Detector: Flame Ionization (FID)[8]

Column: 0.32-mm × 30-m fused-silica column coated with a 0.50-µm film of G42 phase.[8]

Carrier Gas: Helium[8]

Flow Rate: 2.4 mL/min[8]

Injection Volume: 2 µL[8]

Split Ratio: 25:1[8]

Temperatures:
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Injection Port: 250°C[8]

Detector: 250°C[8]

Column Temperature Program: Start at 105°C, hold for 1 minute, then ramp at 6°C/min to

190°C, and hold for 8 minutes.[8]

C. System Suitability:

Resolution: Not less than 5.0 between the parachlorophenol and chloroxylenol peaks.[8]

Tailing Factor: Not more than 1.5 for the chloroxylenol peak.[8]

Relative Standard Deviation (RSD): Not more than 1.5% for replicate injections.[8]

D. Analysis:

Inject the Standard and Sample solutions into the chromatograph.

Calculate the percentage of C₈H₉ClO in the portion of Chloroxylenol taken using the formula:

Result = (Ru/Rs) × (Cs/Cu) × 100[8]

Ru = Peak area ratio of chloroxylenol to parachlorophenol from the Sample solution.[10]

Rs = Peak area ratio of chloroxylenol to parachlorophenol from the Standard solution.[10]

Cs = Concentration of USP Chloroxylenol RS in the Standard solution (mg/mL).[10]

Cu = Concentration of Chloroxylenol in the Sample solution (mg/mL).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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